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Compound of Interest

2-(4-Pentynyloxy)tetrahydro-2H-
pyran

Cat. No.: B147264

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, synthesis, and
applications of 2-(4-Pentynyloxy)tetrahydro-2H-pyran, a key intermediate in pharmaceutical
synthesis and a versatile building block in organic chemistry.

Core Chemical Properties

2-(4-Pentynyloxy)tetrahydro-2H-pyran is an organic compound featuring a tetrahydropyran
(THP) ring linked to a pentynyl group via an ether bond.[1][2] This structure combines the
stability of the THP protecting group with the reactivity of a terminal alkyne, making it a valuable
reagent in multi-step syntheses.[1][2]

The quantitative properties of 2-(4-Pentynyloxy)tetrahydro-2H-pyran are summarized in the
table below. These parameters are critical for designing experimental conditions, including
reaction setup, purification, and storage.
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Property Value Source(s)
CAS Number 62992-46-5 [1][3]
Molecular Formula C10H1602 [11[2][41[5]
Molecular Weight 168.23 g/mol [11[4]5][6]
Appearance Colorless to pale yellow liquid [2]

Boiling Point 40-45 °C @ 0.03 mm Hg (lit.) [1]
Density 0.968 g/mL at 25 °C (lit.) [11[3]
Refractive Index n20/D 1.4570 (lit.) [11[3]
Flash Point 177 °C [1][3]
Storage Temperature 2-8°C [11[3]
IUPAC Name 2-(pent-4-yn-1-yloxy)oxane [4]

2-(Pent-4-ynyloxy)tetrahydro-
2H-pyran, Tetrahydro-2-(4-

Synonyms by Y ( [1][5]
pentyn-1-yloxy)-2H-Pyran, 4-

Pentyn-1-ol THP Ether

Synthesis and Experimental Protocols

The most common method for synthesizing 2-(4-Pentynyloxy)tetrahydro-2H-pyran is through
the protection of 4-pentyn-1-ol with 3,4-dihydropyran (DHP). This reaction is a standard
procedure for forming tetrahydropyranyl (THP) ethers, which serve as protecting groups for
alcohols.

This protocol describes a typical laboratory-scale synthesis.
Reaction: 4-pentyn-1-ol + 3,4-dihydropyran — 2-(4-Pentynyloxy)tetrahydro-2H-pyran
Reagents and Materials:

e 4-pentyn-1-ol
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e 3,4-dihydropyran (DHP)

¢ Pyridinium p-toluenesulfonate (PPTS) or other acid catalyst (e.g., HCI, p-TsOH)
o Anhydrous dichloromethane (DCM) or other aprotic solvent

» Saturated sodium bicarbonate solution

e Brine

e Anhydrous magnesium sulfate or sodium sulfate

e Round-bottom flask, magnetic stirrer, dropping funnel, and standard glassware for workup
and purification

Procedure:

Dissolve 4-pentyn-1-ol in anhydrous DCM in a round-bottom flask under an inert atmosphere
(e.g., nitrogen or argon).

e Add a catalytic amount of PPTS to the solution and stir.

e Cool the mixture to 0 °C using an ice bath.

e Add 3,4-dihydropyran dropwise to the stirred solution over 30-60 minutes.
 Allow the reaction mixture to warm to room temperature and stir for 1-3 hours.

o Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting
alcohol is consumed.

e Upon completion, quench the reaction by adding saturated sodium bicarbonate solution.
» Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM.
o Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

« Filter the drying agent and concentrate the solvent in vacuo to yield the crude product.
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» Purify the crude product by flash column chromatography on silica gel to obtain pure 2-(4-
Pentynyloxy)tetrahydro-2H-pyran.

The following diagram illustrates the key steps in the synthesis and purification of the target
compound.
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Caption: General workflow for the synthesis of 2-(4-Pentynyloxy)tetrahydro-2H-pyran.
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Chemical Reactivity and Applications in Drug
Development

The utility of 2-(4-Pentynyloxy)tetrahydro-2H-pyran stems from its dual functionality: the
acid-labile THP ether and the reactive terminal alkyne.

o THP Protecting Group: The THP ether is stable under basic, nucleophilic, and reducing
conditions but is easily cleaved under mild acidic conditions to deprotect the primary alcohol.
This makes it an ideal protecting group in complex, multi-step syntheses.

o Terminal Alkyne: The pentynyl group is a versatile functional handle for various chemical
transformations, including Sonogashira coupling, "click" chemistry (copper-catalyzed azide-
alkyne cycloaddition), and nucleophilic addition reactions.[2]

A significant application of this compound is its use as a key reagent in the total synthesis of
(+)-Citrafungin A.[1][3][5]

» Biological Target: (+)-Citrafungin A is a biologically active alkyl citrate compound that
functions as a geranylgeranyltransferase (GGTase) inhibitor.[1][5]

e Mechanism of Action: GGTase is a critical enzyme involved in the post-translational
modification of proteins. By inhibiting this enzyme, (+)-Citrafungin A disrupts essential cellular
processes.[1]

o Therapeutic Potential: This inhibitory activity, coupled with its inherent antifungal properties,
makes (+)-Citrafungin A a promising lead compound for the development of novel antifungal
drugs.[1][5] The use of 2-(4-Pentynyloxy)tetrahydro-2H-pyran is therefore crucial in
advancing research into new treatments for fungal infections.[1]

The following diagram outlines the logical relationship of 2-(4-Pentynyloxy)tetrahydro-2H-
pyran in the context of drug development targeting fungal infections.
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Caption: Role of the compound in the development of (+)-Citrafungin A as an antifungal agent.

Safety and Handling
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» Safety Statements: S23 (Do not breathe gas/fumes/vapor/spray), S24/25 (Avoid contact with
skin and eyes).[1]

e WGK Germany: 3 (Highly hazardous to water).[1]

« Handling: Standard laboratory safety precautions should be observed. Handle in a well-
ventilated area, wearing appropriate personal protective equipment (PPE), including gloves
and safety glasses.

o Storage: Store in a tightly sealed container in a cool, dry place at the recommended
temperature of 2-8°C.[1][3]

This technical guide provides a foundational understanding of 2-(4-Pentynyloxy)tetrahydro-
2H-pyran for professionals engaged in chemical research and pharmaceutical development.
Its unique structural features ensure its continued relevance as a valuable synthetic
intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b147264#2-4-pentynyloxy-tetrahydro-2h-pyran-chemical-properties
https://www.benchchem.com/product/b147264#2-4-pentynyloxy-tetrahydro-2h-pyran-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b147264?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147264?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

